Cas no 6333-30-8 ( )

• Product Name: &nbsp
• CAS No: 6333-30-8
• MF: C₃₆H₄₁ClN₂O
• MW: 553.176548719406
• CID: 959801
• PubChem ID: 373390
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2,6-bis[[bis(phenylmethy)amino]methyl]-,dihydrochloride
• 2,6-bis-chloromethyl-pyrazine
• 2,6-Bis-dibenzylaminomethyl-cyclohexanon,Dihydrochlorid
• 2,6-bis-dibenzylaminomethyl-cyclohexanone,dihydrochloride
• Cyclohexanone,6-bis[[bis(phenylmethy)amino]methyl]-,dihydrochloride
• CHEMBL1978096
• NSC38538
• 6333-30-8
• NSC-649639
• Cyclohexanone,6-bis[(dibenzylamino)methyl]-, dihydrochloride
• NSC649639
• NSC-38538
•  

• Inchi： 1S/C36H40N2O.ClH/c39-36-34(28-37(24-30-14-5-1-6-15-30)25-31-16-7-2-8-17-31)22-13-23-35(36)29-38(26-32-18-9-3-10-19-32)27-33-20-11-4-12-21-33;/h1-12,14-21,34-35H,13,22-29H2;1H
• InChI Key： ZPZCMRZHPQFCLU-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(CN(CC2C=CC=CC=2)CC2C=CC=CC=2)CCCC1CN(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 552.29100
• Monoisotopic Mass: 516.314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 624°C at 760 mmHg
• Flash Point: 231.9°C
• Refractive Index: 1.603
• PSA: 23.55000
• LogP: 8.17860